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Compound of Interest

Compound Name: Carbostyril 165

Cat. No.: B1606466

Carbostyril 165: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Carbostyril 165, also known by its systematic name 7-(dimethylamino)-4-methylquinolin-
2(1H)-one, is a heterocyclic organic compound belonging to the carbostyril class. While the
carbostyril scaffold is found in various biologically active molecules and natural products,
Carbostyril 165 is predominantly recognized and utilized for its properties as a fluorescent
dye.[1] This technical guide provides a detailed overview of the chemical and physical
properties, structure, synthesis, and spectral characteristics of Carbostyril 165. It is intended
to serve as a comprehensive resource for researchers and professionals in the fields of
chemistry and drug development who may be interested in this compound for its fluorescent
labeling capabilities or as a potential building block for more complex molecules.

Chemical and Physical Properties

The known chemical and physical properties of Carbostyril 165 are summarized in the table
below. It is important to note that while some of these properties have been experimentally
determined, others are estimates based on computational models.
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Property Value Source
Molecular Formula C12H14N20 [1]
Molecular Weight 202.25 g/mol [1]
Melting Point 265-266 °C [2]
Boiling Point 340.37 °C (estimated) [1]
Density 1.0838 g/cm3 (estimated) [1]
Solubility 10 mM in DMSO [3]
pKa 11.45 + 0.70 (predicted) [2]
Flash Point 199.6 °C [1]
Refractive Index 1.6660 (estimated) [1]
Appearance Yellow glittering fine crystalline 2]

powder

Chemical Structure

Carbostyril 165 possesses a quinolin-2(1H)-one core, which is a bicyclic aromatic structure
containing a benzene ring fused to a pyridin-2-one ring. The structure is further functionalized
with a dimethylamino group at the 7-position and a methyl group at the 4-position.

Chemical Identifiers:

CAS Number: 26078-23-9[1]

Synonyms: 7-(dimethylamino)-4-methyl-2(1H)-quinolinone, 7-Dimethylamino-4-
methylcarbostyril, 7-Dimethylamino-2-hydroxy-4-methylquinoline[1]

SMILES: CC1=CC(=0)NC2=CC=C(C=C12)N(C)C[3]

INChlKey: LHWKOWLGYNIFSM-UHFFFAOY SA-N
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Caption: 2D Chemical Structure of Carbostyril 165.

Synthesis and Purification

A specific, detailed experimental protocol for the synthesis of Carbostyril 165 is not readily
available in the public domain. However, based on established synthetic routes for substituted
quinolin-2-ones, a plausible synthetic pathway involves the condensation of a substituted
aniline with a B-ketoester, followed by cyclization. A representative workflow is depicted below.
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Caption: Plausible synthetic workflow for Carbostyril 165.

Representative Experimental Protocol (Generalized)

Step 1: Condensation

e To a solution of 3-(dimethylamino)aniline in a suitable solvent (e.g., toluene), add an
equimolar amount of ethyl acetoacetate.

» A catalytic amount of a weak acid (e.g., acetic acid) can be added to facilitate the reaction.

e The reaction mixture is heated to reflux, and water is removed azeotropically using a Dean-
Stark apparatus.

e The reaction progress is monitored by thin-layer chromatography (TLC).
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e Upon completion, the solvent is removed under reduced pressure to yield the crude
intermediate, ethyl 3-((3-(dimethylamino)phenyl)amino)but-2-enoate.

Step 2: Cyclization

The crude intermediate is added to a high-boiling point solvent, such as diphenyl ether.

The mixture is heated to a high temperature (typically >200 °C) to induce thermal cyclization.

The reaction is monitored by TLC.

After cooling, the reaction mixture is diluted with a non-polar solvent (e.g., hexane) to
precipitate the crude product.

The crude product is collected by filtration.

Purification: The crude Carbostyril 165 can be purified by recrystallization from a suitable
solvent, such as ethanol, to yield a crystalline solid.[2] Purity can be assessed by techniques
like High-Performance Liquid Chromatography (HPLC) and melting point determination.

Spectroscopic and Fluorescent Properties

Carbostyril 165 is primarily characterized by its strong fluorescence. The key spectroscopic
data are summarized below.

Spectroscopic Property Value
Excitation Wavelength (Aex) 351/364 nm
Emission Wavelength (Aem) >400 nm

While specific NMR, IR, and mass spectra for Carbostyril 165 are not widely published, the
expected spectral features can be inferred from its structure.

e H NMR: Signals corresponding to the aromatic protons on the quinolinone core, the methyl
protons, and the N,N-dimethyl protons would be expected.
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e 13C NMR: Resonances for the aromatic carbons, the carbonyl carbon of the lactam, and the
aliphatic carbons of the methyl and dimethylamino groups would be present.

» IR Spectroscopy: Characteristic absorption bands for the N-H stretch of the lactam, C=0
stretch of the lactam, and C-N stretches would be observed.

e Mass Spectrometry: The molecular ion peak [M]* would be observed at m/z 202.25.

Ground State (S0)

{bsorption ()\e}luorescence (Aem)

Excited State (S1)

Click to download full resolution via product page

Caption: Jablonski diagram illustrating fluorescence.

Biological Activity and Signaling Pathways

To date, there is a lack of published scientific literature detailing specific biological activities or
signaling pathway interactions for Carbostyril 165 in the context of drug development. Its
primary application remains as a fluorescent dye for in vitro studies and as a component in the
development of fluorescent probes. Therefore, a diagram of a biological signaling pathway
involving Carbostyril 165 cannot be provided.

Safety and Handling

Carbostyril 165 should be handled with care in a laboratory setting, following standard safety
protocols.

e Hazard Statements: May cause an allergic skin reaction. Suspected of damaging fertility or
the unborn child. Harmful to aquatic life with long-lasting effects.[4]
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e Precautionary Statements: Avoid breathing dust/fume/gas/mist/vapors/spray. Wear protective
gloves/protective clothing/eye protection/face protection. If on skin, wash with plenty of
water.[4]

o Storage: Store in a well-ventilated place. Keep container tightly closed. Store locked up.[4]

It is recommended to consult the full Safety Data Sheet (SDS) from the supplier before
handling this compound.

Applications

The principal application of Carbostyril 165 is as a fluorescent dye. Its electronically neutral
nature and strong fluorescence make it suitable for various applications, including:

o Fluorescent Labeling: It can be used to label biomolecules for imaging and tracking in
biological systems.

o Fluorescent Probes: Carbostyril 165 can serve as a core fluorophore in the design of
probes for detecting specific analytes or changes in the cellular environment.

o Material Science: Its fluorescent properties are also of interest in the development of
advanced materials with specific optical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Carbostyril 165 chemical properties and structure].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1606466#carbostyril-165-chemical-properties-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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